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molecular formula C14H13NO3 B8594580 (3-Hydroxy-benzyl)-carbamic acid phenyl ester

(3-Hydroxy-benzyl)-carbamic acid phenyl ester

Cat. No. B8594580
M. Wt: 243.26 g/mol
InChI Key: STHASEXATSNXAR-UHFFFAOYSA-N
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Patent
US08071565B2

Procedure details

3-Hydroxybenzylamine (200 mg, 1.62 mmol) and sodium hydrogen carbonate (273 mg, 3.25 mmol) suspended in water/DCM (4 mL, 1:1) is treated with phenyl chloroformate (0.204 mL, 1.62 mmol). After stirring at RT overnight, the reaction mixture is diluted with more DCM/water and the organic phase is separated. The organic portion is concentrated in vacuo to afford the titled compound. (MH+244)
Name
3-Hydroxybenzylamine
Quantity
200 mg
Type
reactant
Reaction Step One
Name
sodium hydrogen carbonate
Quantity
273 mg
Type
reactant
Reaction Step Two
Name
phenyl chloroformate
Quantity
0.204 mL
Type
reactant
Reaction Step Three
Name
water DCM
Quantity
4 mL
Type
solvent
Reaction Step Four
Name
DCM water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
titled compound

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][CH:9]=1)[CH2:5][NH2:6].C(=O)([O-])O.[Na+].Cl[C:16]([O:18][C:19]1[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=1)=[O:17]>O.C(Cl)Cl>[C:19]1([O:18][C:16](=[O:17])[NH:6][CH2:5][C:4]2[CH:7]=[CH:8][CH:9]=[C:2]([OH:1])[CH:3]=2)[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=1 |f:1.2,4.5|

Inputs

Step One
Name
3-Hydroxybenzylamine
Quantity
200 mg
Type
reactant
Smiles
OC=1C=C(CN)C=CC1
Step Two
Name
sodium hydrogen carbonate
Quantity
273 mg
Type
reactant
Smiles
C(O)([O-])=O.[Na+]
Step Three
Name
phenyl chloroformate
Quantity
0.204 mL
Type
reactant
Smiles
ClC(=O)OC1=CC=CC=C1
Step Four
Name
water DCM
Quantity
4 mL
Type
solvent
Smiles
O.C(Cl)Cl
Step Five
Name
DCM water
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl.O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
After stirring at RT overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the organic phase is separated
CONCENTRATION
Type
CONCENTRATION
Details
The organic portion is concentrated in vacuo

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
titled compound
Type
product
Smiles
C1(=CC=CC=C1)OC(NCC1=CC(=CC=C1)O)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.